N-(2-fluorophenyl)-2-{[3-(3-pyridinyl)-4,5-dihydro-5-isoxazolyl]carbonyl}-1-hydrazinecarboxamide

• IUPAC Name: 1-(2-fluorophenyl)-3-[(3-pyridin-3-yl-4,5-dihydro-1,2-oxazole-5-carbonyl)amino]urea
• InChI: InChI=1S/C16H14FN5O3/c17-11-5-1-2-6-12(11)19-16(24)21-20-15(23)14-8-13(22-25-14)10-4-3-7-18-9-10/h1-7,9,14H,8H2,(H,20,23)(H2,19,21,24)
• InChI Key: IZTRANCAMOZATB-UHFFFAOYSA-N
• Canonical SMILES: C1C(ON=C1C2=CN=CC=C2)C(=O)NNC(=O)NC3=CC=CC=C3F
• Molecular Formula: C16H14FN5O3
• DSSTOX Substance ID: DTXSID101327424
• Molecular Weight: 343.31 g/mol
• Solubility: 50.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 478078-24-9

Description

N-(2-fluorophenyl)-2-{[3-(3-pyridinyl)-4,5-dihydro-5-isoxazolyl]carbonyl}-1-hydrazinecarboxamide is a useful research compound. Its molecular formula is C16H14FN5O3 and its molecular weight is 343.318. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

A study focused on the synthesis of semicarbazone derivatives, including compounds structurally related to the one of interest, which exhibited antimicrobial activities. These compounds were synthesized and subjected to pharmacokinetic studies to predict molecular properties, showing promising antibacterial and antifungal activities against selected strains (Ahsan et al., 2016).

Antitumor Applications

Another area of application involves the synthesis of heterocyclic compounds with potential antitumor activities. For instance, derivatives bearing a fluorophenyl group have been synthesized and evaluated for their cytotoxic effects against cancer cell lines, showing a promising growth inhibitory effect (Mansour et al., 2020).

Utilization in Organic Fluorophores

Research has also explored the utilization of related compounds in the synthesis of organic fluorophores. One study demonstrated that certain thiazolyl carbonyl compounds are essential components in carbon dots with high fluorescence quantum yields, suggesting applications in imaging and sensor technologies (Shi et al., 2016).

Synthesis of Novel Heterocycles

Further studies have focused on the synthesis of novel heterocycles with potential biological activities, including antimicrobial and antiproliferative effects. These efforts have led to the development of compounds that could be used in the treatment of various diseases, highlighting the versatility and significance of such chemical entities in medicinal chemistry (Fahim et al., 2021).